Beryllium oxide Beryllium oxide Beryllium Oxide is a white colored, crystalline, inorganic compound that emits toxic fumes of beryllium oxides upon heating. Beryllium oxide is widely used in industry due to its low density and high thermal and electrical conductivity. It is used in high-technology ceramics, electronic heat sinks, electrical insulators, high-power devices, high-density electrical circuits, microwaves, X-ray windows, nuclear reactor fuels and for various aerospace and military applications. Inhalation exposure to its dust irritates the nose, throat and lungs and can cause pneumonitis. Prolonged exposure can result in a chronic beryllium disease called berylliosis causing granuloma and fibrosis formation in the lungs. Beryllium is associated with an increased risk of developing lung cancer. (NCI05)
Beryllium oxide is an odorless white solid. Sinks in water. (USCG, 1999)
Beryllium oxide is a beryllium molecular entity consisting of beryllium (+2 oxidation state) and oxide in the ratio 1:1. In the solid state, BeO adopts the hexagonal wurtzite structure form while in the vapour phase, it is present as discrete diatomic covalent molecules. It has a role as a carcinogenic agent. It is a beryllium molecular entity and a metal oxide.
Brand Name: Vulcanchem
CAS No.: 1304-56-9
VCID: VC20938129
InChI: InChI=1S/Be.O
SMILES: [Be]=O
Molecular Formula: BeO
Molecular Weight: 25.012 g/mol

Beryllium oxide

CAS No.: 1304-56-9

Cat. No.: VC20938129

Molecular Formula: BeO

Molecular Weight: 25.012 g/mol

* For research use only. Not for human or veterinary use.

Beryllium oxide - 1304-56-9

Specification

Description Beryllium Oxide is a white colored, crystalline, inorganic compound that emits toxic fumes of beryllium oxides upon heating. Beryllium oxide is widely used in industry due to its low density and high thermal and electrical conductivity. It is used in high-technology ceramics, electronic heat sinks, electrical insulators, high-power devices, high-density electrical circuits, microwaves, X-ray windows, nuclear reactor fuels and for various aerospace and military applications. Inhalation exposure to its dust irritates the nose, throat and lungs and can cause pneumonitis. Prolonged exposure can result in a chronic beryllium disease called berylliosis causing granuloma and fibrosis formation in the lungs. Beryllium is associated with an increased risk of developing lung cancer. (NCI05)
Beryllium oxide is an odorless white solid. Sinks in water. (USCG, 1999)
Beryllium oxide is a beryllium molecular entity consisting of beryllium (+2 oxidation state) and oxide in the ratio 1:1. In the solid state, BeO adopts the hexagonal wurtzite structure form while in the vapour phase, it is present as discrete diatomic covalent molecules. It has a role as a carcinogenic agent. It is a beryllium molecular entity and a metal oxide.
CAS No. 1304-56-9
Molecular Formula BeO
Molecular Weight 25.012 g/mol
IUPAC Name oxoberyllium
Standard InChI InChI=1S/Be.O
Standard InChI Key LTPBRCUWZOMYOC-UHFFFAOYSA-N
Impurities Beryllium oxide-purities: 99-99.99% ... The purity of beryllia is critical to its thermal conductivity: as the purity drops below 99.5%, thermal conductivity drops off rapidly. Impurities (mg/kg): Al, 46; Fe, 32; Cr, 8; Mn, < 2; Ni, 9; B, 2; Ca, 31; Co, < 1; Cu, 3; Si, 1861; Mg, 922; Li, 2; Zn, < 20; Ti, 5; Na, 173; Ag, < 1; Mo, < 3; Pb, 2. Silicon and magnesium silicates are added to beryllia powder as sintering aids.
SMILES [Be]=O
Canonical SMILES [Be]=O
Boiling Point 3787 °C
Colorform White hexagonal crystals
Light, amorphous powder
White, amorphous powder or white hexagonal crystals
Melting Point 2578 °C
2530 °C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator